Cas no 217082-58-1 (L-Phenylalanine,L-glutaminyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L-histidyl-L-lysylglycyl-L-prolyl-L-methionyl-L-prolyl-)

• Product Name: L-Phenylalanine,L-glutaminyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L-histidyl-L-lysylglycyl-L-prolyl-L-methionyl-L-prolyl-
• CAS No: 217082-58-1
• MF: C₆₉H₁₁₁N₂₃O₁₆S
• MW: 1550.82915234566
• MDL: MFCD02094627
• CID: 254252
• Update Time: 2025-04-19

L-Phenylalanine,L-glutaminyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L-histidyl-L-lysylglycyl-L-prolyl-L-methionyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,L-glutaminyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L-histidyl-L-lysylglycyl-L-prolyl-L-methionyl-L-prolyl-
• Apelin-13
• Apelin-13 (human, bovine, mouse, rat)
• Apelin-13, human, bovine
• GLN-ARG-PRO-ARG-LEU-SER-HIS-LYS-GLY-PRO-MET-PRO-PHE
• L-Phenylalanine,L-glutaminyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L-histidyl-L-lysylg...
• L-Phenylalanine,L-glutaminyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L-histidyl-L-lysylglycyl-L-prolyl-L-methionyl-L-pr
• APELIN-13 (HUMAN,BOVINE)
• apelin-13 trifluoroacetate salt
• Apelin-13,human,bovine,mouse,rat (2)
• Gln-Arg-Pro-Arg-Leu-Ser-His-Lys-Gly-Pro-Met-Pro-Phe ((2) Due to the presence of a Gln in N-terMinal position this peptide can contain the pyroglutaMic forM)
• PREPRO-65-77-APELIN
• QRPRLSHKGPMPF

• MDL： MFCD02094627
• Inchi： 1S/C69H111N23O16S/c1-39(2)32-47(86-58(98)44(17-9-26-78-68(73)74)83-63(103)52-20-12-29-91(52)65(105)45(18-10-27-79-69(75)76)84-56(96)42(71)22-23-54(72)94)59(99)89-50(37-93)61(101)87-48(34-41-35-77-38-81-41)60(100)82-43(16-7-8-25-70)57(97)80-36-55(95)90-28-11-19-51(90)62(102)85-46(24-31-109-3)66(106)92-30-13-21-53(92)64(104)88-49(67(107)108)33-40-14-5-4-6-15-40/h4-6,14-15,35,38-39,42-53,93H,7-13,16-34,36-37,70-71H2,1-3H3,(H2,72,94)(H,77,81)(H,80,97)(H,82,100)(H,83,103)(H,84,96)(H,85,102)(H,86,98)(H,87,101)(H,88,104)(H,89,99)(H,107,108)(H4,73,74,78)(H4,75,76,79)/t42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-/m0/s1
• InChI Key： XXCCRHIAIBQDPX-PEWBXTNBSA-N
• SMILES： S(C)CC[C@@H](C(N1CCC[C@H]1C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)=O)NC([C@@H]1CCCN1C(CNC([C@H](CCCCN)NC([C@H](CC1=CN=CN1)NC([C@H](CO)NC([C@H](CC(C)C)NC([C@H](CCC/N=C(\N)/N)NC([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)NC([C@H](CCC(N)=O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1549.83000
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 39
• Heavy Atom Count: 109
• Rotatable Bond Count: 61

Experimental Properties

• Solubility: Soluble in PBS (pH 7.2) at approximately 10 mg/ml.
• PSA: 653.27000
• LogP: 2.10150

L-Phenylalanine,L-glutaminyl-L-arginyl-L-prolyl-L-arginyl-L-leucyl-L-seryl-L-histidyl-L-lysylglycyl-L-prolyl-L-methionyl-L-prolyl- Security Information

• WGK Germany：3